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Compound of Interest

Compound Name: 2-Pyridinecarboxamide

Cat. No.: B142947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Pyridinecarboxamide (CAS No. 1452-77-3). Adherence to

these guidelines is critical for ensuring personal safety, maintaining experimental integrity, and

complying with regulatory standards.

Immediate Safety and Hazard Information
2-Pyridinecarboxamide is a chemical compound that requires careful handling due to its

potential health hazards. It is classified as an irritant and may cause skin, eye, and respiratory

irritation.[1] All personnel should be thoroughly familiar with the hazards associated with this

compound before commencing any work.

Hazard Identification
Hazard Statement GHS Classification

Causes skin irritation Skin Irritation (Category 2)[1]

Causes serious eye irritation Eye Irritation (Category 2)[1]

May cause respiratory irritation
Specific Target Organ Toxicity — Single

Exposure (Category 3)[1]
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Toxicological Data
Comprehensive quantitative toxicity data for 2-Pyridinecarboxamide is not readily available in

standard databases.

Parameter Value Species

Oral LD50 No data available Not applicable

Dermal LD50 No data available Not applicable

Inhalation LC50 No data available Not applicable

Occupational Exposure Limits
There are no established occupational exposure limits (OELs) for 2-Pyridinecarboxamide
from major regulatory bodies.

Agency Limit

OSHA PEL Not established

ACGIH TLV Not established

NIOSH REL Not established

Personal Protective Equipment (PPE)
The selection and proper use of PPE is the primary defense against exposure to 2-
Pyridinecarboxamide.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side shields or a full-face

shield (conforming to EN166 or

NIOSH standards).

To protect against splashes,

dust, and projectiles,

preventing serious eye

damage.

Hand Protection

Chemical-resistant gloves.

Butyl rubber or PVA gloves are

recommended for handling

pyridines. Nitrile gloves are not

recommended for prolonged

contact. Always consult the

glove manufacturer's

resistance data.

To prevent skin contact and

irritation. The choice of glove

material is critical for adequate

protection.

Body Protection

A flame-retardant lab coat

worn over long-sleeved

clothing and long pants. A

chemical-resistant apron may

be necessary for larger

quantities.

To protect the skin from

contamination and prevent the

spread of the chemical.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

should be used when

engineering controls are

insufficient or when handling

large quantities.

To prevent inhalation of dust or

aerosols, which can cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of 2-Pyridinecarboxamide in a laboratory setting.

Preparation and Weighing
Designated Area: All work with 2-Pyridinecarboxamide should be conducted in a

designated area, such as a chemical fume hood, to minimize exposure.
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Gather Materials: Before starting, ensure all necessary equipment, including spatulas, weigh

boats, and solvent dispensers, are within the fume hood to minimize movement.

Weighing: Use a balance inside the fume hood or a containment glove box. If a balance is

not available in the hood, use the tare method: pre-weigh a sealed container, add the

chemical inside the fume hood, seal the container, and then re-weigh it outside the hood.

Experimental Procedure
Don PPE: Wear the appropriate PPE as detailed in the table above before handling the

chemical.

Handling Solid: Handle the solid with care to avoid generating dust. Use appropriate tools for

transfers.

Solution Preparation: If preparing a solution, add the solid 2-Pyridinecarboxamide to the

solvent slowly to avoid splashing. Ensure the container is of an appropriate size to prevent

overflow.

Heating: If heating is required, use a controlled heating source such as a heating mantle or a

hot plate with a stirrer. Avoid open flames.

Post-Procedure
Decontamination: Upon completion of the experimental work, decontaminate all surfaces

and equipment that may have come into contact with 2-Pyridinecarboxamide using a

suitable solvent (e.g., ethanol or isopropanol) followed by a soap and water wash.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

Disposal Plan
The disposal of 2-Pyridinecarboxamide and its contaminated waste must be handled as

hazardous waste in accordance with local, state, and federal regulations.

Solid Waste: Collect all solid waste, including contaminated gloves, weigh boats, and paper

towels, in a dedicated, clearly labeled hazardous waste container with a secure lid.
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Liquid Waste: Collect any solutions containing 2-Pyridinecarboxamide in a labeled, sealed,

and chemical-resistant hazardous waste container.

Empty Containers: "Empty" containers that held 2-Pyridinecarboxamide must also be

treated as hazardous waste. They should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous liquid waste.

Disposal Arrangements: Arrange for the pickup and disposal of the hazardous waste through

your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal company.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2-Pyridinecarboxamide.
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This comprehensive guide is intended to provide essential information for the safe handling of

2-Pyridinecarboxamide. Always consult your institution's specific safety protocols and the

most recent Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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